Cas no 1315497-29-0 (1-(2-Fluoroethyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride
• CAS No: 1315497-29-0
• MF: C₇H₁₆ClFN₂
• MW: 182.666744232178
• MDL: MFCD19981566
• CID: 2094526
• PubChem ID: 87367240
• Update Time: 2025-07-23

1-(2-Fluoroethyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride
• 812-103-5
• 1-(2-fluoroethyl)piperidin-4-amine;hydrochloride
• 1-(2-Fluoroethyl)-4-piperidinamine hydrochloride
• SCHEMBL2293794
• CS-0343246
• MFCD19981566
• 4-Piperidinamine, 1-(2-fluoroethyl)-, hydrochloride (1:1)
• DB-110831
• 1-(2-Fluoroethyl)piperidin-4-aminehydrochloride
• 1315497-29-0

• MDL： MFCD19981566
• Inchi： 1S/C7H15FN2.ClH/c8-3-6-10-4-1-7(9)2-5-10;/h7H,1-6,9H2;1H
• InChI Key： QENBADYCUJIHOZ-UHFFFAOYSA-N
• SMILES： Cl.FCCN1CCC(CC1)N

Computed Properties

• Exact Mass: 182.0986044Da
• Monoisotopic Mass: 182.0986044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

1-(2-Fluoroethyl)piperidin-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride

Introduction to 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride (CAS No. 1315497-29-0)

1-(2-Fluoroethyl)piperidin-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1315497-29-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a fluoroethyl group at the 2-position and an amine group at the 4-position introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in drug formulation and biological studies. The fluorine atom in the fluoroethyl side chain is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This feature has made 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride a subject of extensive interest in medicinal chemistry research.

In recent years, there has been growing attention on the development of novel therapeutic agents targeting neurological and cardiovascular diseases. The piperidine scaffold is well-documented for its role in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The structural modification introduced by the fluoroethyl group and the amine functionality at the 4-position may enhance receptor binding interactions, potentially leading to improved efficacy and selectivity.

One of the most compelling aspects of 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride is its utility as a building block in drug discovery. Researchers have leveraged this compound to develop novel molecules with potential applications in treating conditions such as depression, anxiety, and hypertension. For instance, derivatives of this compound have been explored as serotonin receptor modulators, where the fluorine atom plays a crucial role in optimizing binding interactions with target proteins.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine into organic molecules often enhances metabolic stability by resisting degradation by enzymes such as cytochrome P450 enzymes. This characteristic is particularly valuable for extending the half-life of drugs and improving their bioavailability. 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride exemplifies this trend, as its structural features align well with modern drug design principles.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride and its derivatives. Molecular modeling studies have revealed insights into how modifications at the 2-position and 4-position can influence molecular recognition processes. These studies have guided synthetic strategies aimed at optimizing potency while minimizing off-target effects. Such computational approaches are indispensable in modern drug discovery pipelines.

In addition to its applications in CNS drug development, 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride has shown promise in other therapeutic areas. For example, researchers have investigated its potential role in developing antiviral agents, where fluorinated piperidine derivatives exhibit enhanced resistance to enzymatic degradation. This property is particularly relevant in the context of emerging infectious diseases, where rapid development of effective treatments is paramount.

The synthesis of 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation to obtain the hydrochloride derivative. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

The safety profile of 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride has been evaluated through preclinical studies, which have provided valuable data on its toxicity and pharmacokinetic behavior. These studies have demonstrated that the compound exhibits moderate solubility and moderate bioavailability when administered orally or intravenously. Such information is critical for designing clinical trials and ensuring patient safety during drug development.

Future research directions may explore novel derivatives of 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride, focusing on further optimizing its pharmacological properties. For instance, introducing additional functional groups or varying the length of the fluoroalkyl chain could lead to compounds with enhanced therapeutic effects or reduced side effects. Such explorations are driven by the need for more effective and safer medications.

The integration of 1-(2-Fluoroethyl)piperidin-4-amine hydrochloride into drug development pipelines underscores its versatility as a chemical entity. Its unique structural features make it a valuable tool for medicinal chemists seeking to design innovative therapeutics. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow further.